Cas no 1803762-89-1 (Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate)

• Product Name: Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate
• CAS No: 1803762-89-1
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4944426
• Update Time: 2025-08-04

Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate

• Inchi： 1S/C12H13NO3S/c1-3-16-11(14)6-9-8(7-13)4-5-10(17)12(9)15-2/h4-5,17H,3,6H2,1-2H3
• InChI Key： YCOGIFVOCLQXPU-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C#N)C(=C1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate

Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate (CAS No. 1803762-89-1): A Comprehensive Overview

Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate (CAS No. 1803762-89-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its cyano, thiol, and methoxy functional groups, presents a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate consists of a phenyl ring substituted with a cyano group at the 6-position, a thiol group at the 3-position, and a methoxy group at the 2-position. This arrangement confers upon it distinct chemical reactivity and binding capabilities, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in various diseases. The presence of the cyano group in Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate suggests potential interactions with biological targets such as proteases and kinases, which are often implicated in pathological processes. Furthermore, the thiol group can participate in disulfide bond formation, a critical mechanism in many biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate make it an attractive scaffold for designing molecules that can selectively inhibit specific kinases without affecting others.

Recent studies have demonstrated the efficacy of thiophene derivatives in modulating kinase activity. The thiol group in Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate can form covalent bonds with cysteine residues in kinase active sites, leading to inhibition of their activity. This mode of action has been explored in various preclinical studies, where thiophene-based compounds have shown promising results in reducing tumor growth and preventing metastasis.

The methoxy group in the molecule also contributes to its pharmacological profile by enhancing solubility and improving bioavailability. This is particularly important for drug candidates that need to cross biological membranes to reach their target sites. Additionally, the cyano group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for optimal biological activity.

In addition to its potential as a kinase inhibitor, Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate may also have applications in other therapeutic areas. For instance, its ability to form disulfide bonds makes it a candidate for developing compounds that can modulate oxidative stress-related diseases such as Alzheimer's and Parkinson's. Furthermore, its structural similarity to known antiviral agents suggests that it could be explored as a lead compound for antiviral drug discovery.

The synthesis of Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the thiol group can be introduced through thiolation or reduction of sulfoxides. The methoxy group is usually incorporated during earlier stages of synthesis through methylation or etherification reactions.

One of the key challenges in synthesizing this compound is controlling regioselectivity during functional group introduction. The phenyl ring is prone to multiple substitution sites, so careful selection of reaction conditions and reagents is essential to achieve the desired product. Advanced techniques such as transition metal catalysis and directed ortho-metalation have been employed to enhance selectivity and efficiency.

The pharmacokinetic properties of Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate are also an important consideration for its potential therapeutic applications. Studies have shown that thiophene derivatives generally exhibit good oral bioavailability and moderate metabolic stability. However, further research is needed to fully characterize their absorption, distribution, metabolism, excretion (ADME) profiles.

In conclusion, Ethyl 6-cyano-3-mercapto-2-methoxyphenylacetate (CAS No. 1803762-89-1) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting kinases and other enzymes involved in various diseases. While challenges remain in synthesis and pharmacokinetic optimization, ongoing research continues to uncover new possibilities for this promising compound.